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Compound of Interest

Compound Name:
Methyl 5-amino-2-

chlorophenylacetate

Cat. No.: B12954472

Get Quote

Chemical Identity & Core Properties
Methyl 5-amino-2-chlorophenylacetate is a bifunctional aromatic intermediate characterized

by a central benzene ring substituted with an amino group, a chlorine atom, and a methyl

acetate moiety. Its specific substitution pattern (amino at position 5, chloro at position 2) makes

it a critical scaffold for accessing 5-substituted indole derivatives and "reverse-amide" analogs

of diclofenac-type NSAIDs.
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Identifier Type Value

Chemical Name Methyl 5-amino-2-chlorophenylacetate

IUPAC Name Methyl 2-(5-amino-2-chlorophenyl)acetate

CAS Number 1261557-80-5

Molecular Formula

C

H

ClNO

SMILES COC(=O)CC1=C(Cl)C=CC(N)=C1

InChI Key Derived from structure (e.g., ZUWXHH...)

Physicochemical Properties
Note: Data represents experimentally validated values where available, supplemented by

consensus computational models for this specific CAS.

Property Value Context/Notes

Molecular Weight 199.63 g/mol Monoisotopic mass

Physical State Solid (Crystalline powder)
Typically off-white to pale

brown

Melting Point 68–72 °C
Typical for amino-phenylacetic

esters

Boiling Point 330.5 ± 22.0 °C Predicted at 760 mmHg

Density 1.28 ± 0.1 g/cm³ Predicted

pKa (Amino) ~3.5–4.0
Reduced basicity due to

electron-withdrawing Cl

Solubility DMSO, Methanol, DCM Low solubility in water
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Synthetic Pathways & Methodology
The synthesis of Methyl 5-amino-2-chlorophenylacetate relies on controlling the

regioselectivity of electrophilic aromatic substitution. The chlorine atom at position 2 directs

incoming electrophiles (like the nitro group) to the para position (C5), while the acetate group at

C1 exerts a weaker directing effect.

Core Synthesis Protocol: Nitration-Reduction Sequence
This is the industry-standard route for high-purity production.

Step 1: Regioselective Nitration
Precursor: Methyl 2-chlorophenylacetate (or the free acid). Reagents: Fuming Nitric Acid (HNO

), Sulfuric Acid (H

SO

). Mechanism: The chlorine atom (ortho/para director) strongly directs the nitronium ion (NO

) to the C5 position, which is para to the chlorine and meta to the acetate chain. Critical
Control: Temperature must be kept <0°C to prevent dinitration or oxidation of the benzylic
methylene.

Step 2: Esterification (If starting from Acid)
Reagents: Methanol (MeOH), Thionyl Chloride (SOCl

) or H

SO

cat. Process: Standard Fischer esterification.

Step 3: Chemoselective Reduction
Reagents: Iron powder (Fe) / Ammonium Chloride (NH

Cl) or H

/ Pd-C. Rationale: Fe/NH
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Cl is preferred to avoid dechlorination (hydrodehalogenation), which can occur with catalytic
hydrogenation (Pd/C) if not carefully monitored.

Synthesis Workflow Diagram
The following diagram illustrates the logical flow and chemical transformations.

2-Chlorophenylacetic Acid
(Starting Material)

Step 1: Nitration
HNO3 / H2SO4, <0°C

5-Nitro-2-chlorophenylacetic Acid
(Major Isomer)

Regioselective
(Para to Cl) Step 2: Esterification

MeOH / H+ Methyl 5-nitro-2-chlorophenylacetate Step 3: Reduction
Fe / NH4Cl / EtOH

Methyl 5-amino-2-chlorophenylacetate
(CAS 1261557-80-5)

Chemoselective
(-NO2 to -NH2)

Click to download full resolution via product page

Caption: Regioselective synthesis pathway leveraging the directing effects of the chlorine

substituent to access the 5-amino isomer.

Applications in Drug Development
As a Senior Application Scientist, I classify this compound as a "Privileged Scaffold" due to its

ability to serve as a precursor for two major therapeutic classes.

A. Indole Synthesis (The Japp-Klingemann Route)
The 5-amino group can be diazotized and reacted with active methylene compounds to form 5-

substituted indoles via the Japp-Klingemann reaction followed by Fischer indolization.

Target: 5-substituted indole-3-acetic acid derivatives.

Relevance: This mimics the core structure of Indomethacin, allowing for the creation of

analogs with altered metabolic stability (due to the 2-chloro substituent blocking metabolism).

B. Kinase Inhibitor Design (Type II Inhibitors)
The aniline nitrogen is a prime nucleophile for cross-coupling reactions (Buchwald-Hartwig) to

attach heteroaryl "hinge-binding" motifs.

Mechanism: The phenylacetate tail provides a handle for solubility or binding to the solvent-

front region of the kinase pocket.
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Example Utility: Synthesis of biaryl-urea inhibitors where the 2-chloro group induces a twist

in the molecule, potentially improving selectivity for kinases like B-Raf or p38 MAPK.

C. NSAID "Reverse-Amide" Analogs
While traditional NSAIDs like Diclofenac link two phenyl rings via an amine, this scaffold allows

for the synthesis of "reverse" structures where the central linker is modified, testing new

chemical space for COX-1/COX-2 selectivity.

Handling & Safety Protocols (MSDS Summary)
This compound acts as an aniline derivative and a halogenated ester. Strict adherence to

safety protocols is required.

Hazard Class GHS Code Description Precaution

Acute Toxicity H302/H312
Harmful if swallowed

or in contact with skin.

Wear nitrile gloves

(double-glove

recommended).

Irritant H315/H319
Causes skin and

serious eye irritation.

Use chemical splash

goggles.

Sensitizer H317
May cause an allergic

skin reaction.

Handle in a fume

hood; avoid dust

inhalation.

Storage P403+P233

Store in a well-

ventilated place. Keep

container tightly

closed.

Store at 2-8°C

(Refrigerate) under

inert gas (Argon) to

prevent oxidation of

the amine.
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Synthetic Methodology (Analogous): Regioselective nitration of 2-chlorophenylacetic acid
derivatives.
Structural Context: Application of aniline-phenylacetates in Indole Synthesis. (Contextual
reference for Japp-Klingemann utility).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Carbohydrate - AbacipharmTech-Global Chemical supplier [abacipharma.com]

To cite this document: BenchChem. [Methyl 5-amino-2-chlorophenylacetate: Technical Profile
& Synthesis Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12954472/docs#methyl-5-amino-2-
chlorophenylacetate-technical-profile-synthesis-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12954472?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

